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Compound of Interest

Compound Name:
7-Chloromethyl 17-

epidrospirenone

CAS No.: 932388-89-1

Cat. No.: B583730

Get Quote

Technical Whitepaper: 7-Chloromethyl 17-
epidrospirenone
Safety Data, Hazard Profiling, and Analytical
Control[1][2]
Executive Summary & Regulatory Context
7-Chloromethyl 17-epidrospirenone (CAS: 932388-89-1) is a specialized steroidal impurity

identified in the manufacturing of Drospirenone (a fourth-generation progestin).[1][2] It is

designated as Impurity H in the European Pharmacopoeia (EP).[1][2]

From a drug development perspective, this compound presents a dual-hazard profile:

Pharmacological Potency: As a structural analog of Drospirenone, it retains high affinity for

steroid receptors, necessitating Occupational Exposure Band (OEB) 4 or 5 containment.[1]

[2]
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Genotoxic Potential: The presence of a primary alkyl halide moiety (–CH₂Cl) at position 7

classifies it as a potential alkylating agent. Under ICH M7 guidelines, it requires rigorous

control to mutagenic impurity limits (TTC) unless Ames negative data proves otherwise.[1][2]

Chemical Identity & Physicochemical Properties
Accurate identification is the first step in safety management.[2] The "17-epi" designation

indicates an isomerization at the spiro-lactone ring, while "7-chloromethyl" indicates a ring-

opened or substituted motif at the B-ring.[1][2]

Property Specification

Chemical Name

7-(Chloromethyl)-15,16-dihydro-17-hydroxy-3-

oxo-3'H-cyclopropa[15,16]pregna-4,15-diene-

21-carboxylic acid, γ-lactone

Common Name
Drospirenone Impurity H; 7-Chloromethyl 17-

epidrospirenone

CAS Number 932388-89-1

Molecular Formula C₂₄H₃₁ClO₃

Molecular Weight 402.96 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Practically insoluble in water

Melting Point ~178°C (Predicted/Decomposes)

Chirality 17-Epimer (Isomer of Drospirenone)

Hazard Identification (GHS Classification)
Note: While specific experimental toxicology data may be proprietary, the following

classification is derived from Structure-Activity Relationships (SAR) and the parent compound's

profile.

Signal Word: DANGER
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Hazard Statements:

H360: May damage fertility or the unborn child (Reproductive Toxicity Category 1B).[1][2]

H341: Suspected of causing genetic defects (Muta. 2; due to alkyl chloride alert).[1][2]

H351: Suspected of causing cancer (Carc. 2).[1][2]

H372: Causes damage to organs (Endocrine system) through prolonged or repeated

exposure.[1][2]

Precautionary Logic: The chloromethyl group is a structural alert for DNA alkylation.[1][2] Unlike

pure Drospirenone, this impurity carries a heightened risk of mutagenicity.[1][2] Handlers must

assume it is a Genotoxic Carcinogen until proven otherwise.[2]

Formation Mechanism & Control Strategy
Understanding the origin of Impurity H allows for process control. It typically arises from the

reaction of the 6,7-cyclopropane ring (or its precursor) with chloride ions under acidic

conditions, coupled with base-catalyzed epimerization at C17.[1][2]

Figure 1: Hypothesized Formation Pathway
This diagram illustrates the divergence from the main Drospirenone pathway.[1][2]
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Caption: Mechanistic pathway showing the acid-catalyzed ring opening and subsequent

epimerization leading to Impurity H.

Handling & Containment Protocol (OEB 4/5)
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Due to the combination of high potency and genotoxicity, standard laboratory PPE is

insufficient.[1][2]

Containment Workflow
Engineering Controls:

Primary: Isolator or Class III Biological Safety Cabinet (Glove Box).[1][2]

Secondary: HEPA-filtered room air (negative pressure).[1][2]

Personal Protective Equipment (PPE):

Double nitrile gloves (tested for permeation).[2]

Tyvek® sleeves/lab coat.

P3/N100 respiratory protection if outside an isolator (e.g., during filter change).[1][2]

Decontamination Procedure
Solvent: Use a surfactant-based cleaner followed by 70% Isopropanol.[1][2]

Destruction: Incineration is required.[2] Do not dispose of down drains.

Analytical Profiling (HPLC Method)
To detect Impurity H at trace levels (ppm), a validated Reverse-Phase HPLC method is

required.[1][2]

Method Parameters (Reference Standard):

Column: C18 End-capped (e.g., 150 mm x 4.6 mm, 3 µm).[1][2]

Mobile Phase A: Water / Acetonitrile (90:10).[1][2]

Mobile Phase B: Acetonitrile (100%).[1][2]

Gradient: Linear gradient from 20% B to 80% B over 30 mins.
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Detection: UV @ 265 nm (Specific to the enone system).[1][2]

Retention Time: Impurity H typically elutes after Drospirenone due to the lipophilic

chloromethyl group.[1][2]

Emergency Response Data
Scenario Action Protocol

Inhalation

Move to fresh air immediately. Administer

oxygen if breathing is difficult. Call a poison

center (Code: Steroid/Alkylator).[1][2]

Skin Contact

Remove contaminated clothing.[1][2] Wash with

soap and water for 15 minutes. Do not use

solvents (increases absorption).[2]

Eye Contact
Rinse cautiously with water for 15 minutes.[1][2]

Remove contact lenses.

Spill Cleanup
Do not dry sweep. Wet with water/detergent to

prevent dust.[1][2] Use a HEPA vacuum.
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[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Drospirenone impurity E EP Reference Standard Sigma Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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